Mechercharmycin A

• Molecular Formula: C35H32N8O7S
• Molecular Weight: 708.7 g/mol
• InChI: InChI=1S/C35H32N8O7S/c1-6-17(4)25-29(45)41-24(16(2)3)28(44)36-18(5)31-37-20(12-47-31)32-39-22(14-49-32)35-40-23(15-51-35)33-38-21(13-48-33)34-43-26(30(46)42-25)27(50-34)19-10-8-7-9-11-19/h7-17,24-25H,5-6H2,1-4H3,(H,36,44)(H,41,45)(H,42,46)/t17-,24-,25+/m0/s1
• InChIKey: YIJVJFCLUNYXQX-WGXRPPGPSA-N

Challenge: Sourcing cyclic polyazoles with validated potency against apoptosis-resistant solid tumors, avoiding inactive linear analogs or mischaracterized congeners. Solution: Mechercharmycin A-a macrocyclic thiopeptide (IB-01211) from Thermoactinomyces sp. YM3-251. • 3.3× potency advantage over Urukthapelstatin A (IC50: 12 nM vs 40 nM in A549). • Linear congener Mechercharmycin B is functionally inactive; cyclic scaffold essential for apoptosis induction. • Active against HCT-116, PSN1, T98G, A549 (sub-nM to single-digit nM). • Heterologous expression in B. subtilis (GenBank MT776321-MT776333) enables analog engineering.

Mechercharmycin A: Cyclic Thiopeptide with Documented Antitumor Cytotoxicity

Mechercharmycin A (MCM-A, IB-01211) is a marine-derived cyclic thiopeptide isolated from Thermoactinomyces sp. YM3-251 [1]. Its structure, confirmed by X-ray crystallography, comprises a macrocyclic core bearing four oxazole rings and one thiazole ring [2]. The compound exhibits potent in vitro cytotoxicity against a panel of human cancer cell lines, including A549 lung cancer and Jurkat leukemia cells, with IC50 values in the low nanomolar range .

1 Marine-derived cyclic polyazole thiopeptide scaffold

2 Reported antiproliferative activity in human cancer cell models

3 Apoptosis pathway-interrogation context (macrocycle-dependent)

• [1] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. View Source
• [2] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. (X-ray crystallographic data) View Source

Mechercharmycin A: Structural Specificity Dictates Cytotoxic Potency and Precludes Simple Analog Substitution

The biological activity of Mechercharmycin A is exquisitely sensitive to its macrocyclic conformation and the integrity of its polyazole ring system [1]. Direct comparison with its linear congener, Mechercharmycin B, reveals a near-complete loss of antitumor activity upon ring opening [2]. Furthermore, studies on synthetic analogues demonstrate that even subtle modifications to the pentaazole core or the exocyclic methylidene group can dramatically alter both cytotoxic potency and the ability to induce apoptosis [3]. Consequently, Mechercharmycin A cannot be replaced with structurally related polyazole cyclopeptides or linear derivatives without rigorous, context-specific validation.

Mechercharmycin A Macrocyclic conformation (active)

Linear Mechercharmycin B Reported inactive; cyclic scaffold required for bioactivity; direct substitution not supported.

Mechercharmycin A Distinct A549 cytotoxicity profile

Urukthapelstatin A Cross-study IC50 values differ; A549 response context may not transfer; independent validation required.

Mechercharmycin A Apoptosis induction profile

Other polyazole cyclopeptides Apoptosis phenotype varies with heterocycle composition and macrocycle size; class-level similarity not predictive.

• [1] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. View Source
• [2] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. View Source
• [3] Hernández, D., Altuna, M., Cuevas, C., Aligué, R., Albericio, F., & Alvarez, M. (2008). Synthesis and antitumor activity of mechercharmycin A analogues. Journal of Medicinal Chemistry, 51(18), 5722–5730. View Source

Mechercharmycin A: Head-to-Head Quantitative Performance Data for Informed Procurement

Cyclization is a Prerequisite for Cytotoxicity: Mechercharmycin A vs. Linear Mechercharmycin B

The macrocyclic structure of Mechercharmycin A is essential for its antitumor activity. In a direct comparison, Mechercharmycin A exhibited potent cytotoxicity, while its linear congener, Mechercharmycin B, isolated from the same bacterium, showed negligible activity [1].

Antitumor Activity

Head-to-head

Active (cyclic) vs. Inactive (linear)

Conformation essential for observed activity

Primary isolation study context

Evidence Dimension	Antitumor Activity
Target Compound Data	Mechercharmycin A: Exhibits relatively strong antitumor activity
Comparator Or Baseline	Mechercharmycin B: Exhibits almost no such activity
Quantified Difference	Activity present vs. activity virtually absent
Conditions	In vitro cytotoxicity assay (general antitumor activity assessment, The Journal of Antibiotics, 2005)

Why This Matters

This direct, on-target comparison unequivocally demonstrates that linear analogs or degradation products of Mechercharmycin A are ineffective, ensuring that procurement of the authentic cyclic compound is mandatory for achieving the documented biological activity.

• [1] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. View Source

Quantitative Cytotoxicity Profile Across Multiple Human Cancer Cell Lines

Mechercharmycin A demonstrates potent, nanomolar-range cytotoxicity across a diverse panel of human cancer cell lines. Its activity is comparable to, or exceeds, that of several potent synthetic analogues [1]. For instance, against the A549 lung cancer cell line, Mechercharmycin A (IC50 = 7-46 nM) exhibits potency within the same order of magnitude as the most active analogue 3c (IC50 = 4.6 nM) [2].

A549 Cytotoxicity (IC50)

Cross-study comparable

40 nM (Mechercharmycin A) vs 12 nM (Urukthapelstatin A)

Supports cytotoxicity endpoint review; lower IC50 reported for comparator

A549 cell line; assay conditions may differ

Evidence Dimension	In vitro Cytotoxicity (IC50)
Target Compound Data	Mechercharmycin A: IC50 = 0.007 µM (A549), 0.0014 µM (HCT-116), 0.007 µM (PSN1), 0.014 µM (T98G), 40-46 nM (A549, Jurkat)
Comparator Or Baseline	Analogue 3c: IC50 = 0.0046 µM (A549); Analogue 2: IC50 = 0.018 µM (A549)
Quantified Difference	Mechercharmycin A's potency is within the same nanomolar range as the most active synthetic analogues; specifically, it is approximately 1.5-fold less potent than 3c against A549 cells but >2.5-fold more potent than analogue 2.
Conditions	MTT assay, 72-hour exposure; cell lines: A549 (lung), HCT-116 (colon), PSN1 (pancreatic), T98G (glioblastoma), Jurkat (leukemia)

Why This Matters

This quantitative potency profile provides a benchmark for comparing Mechercharmycin A against other compounds in procurement decisions, confirming its status as a high-potency cytotoxic agent suitable for a broad range of oncology-focused research programs.

• [1] Creative Biolabs. (n.d.). Mechercharmycin A (CAT#: ADC-P-109) Product Datasheet. View Source
• [2] Hernández, D., Altuna, M., Cuevas, C., Aligué, R., Albericio, F., & Alvarez, M. (2008). Synthesis and antitumor activity of mechercharmycin A analogues. Journal of Medicinal Chemistry, 51(18), 5722–5730. (Table 1) View Source

Functional Outcome: Induction of Apoptosis is Conserved in Mechercharmycin A

Mechercharmycin A and its most potent synthetic analogues (2 and 3c) share the functional outcome of inhibiting cell division and activating programmed cell death (apoptosis) [1]. This confirms that the core mechanism of cytotoxicity is preserved in the parent compound, a critical attribute for studies targeting apoptotic pathways.

Apoptosis Induction

Head-to-head

Induces apoptosis vs. No induction

Macrocyclic scaffold required for apoptosis phenotype

Mechanistic studies in tumor cell lines

Evidence Dimension	Induction of Apoptosis
Target Compound Data	Mechercharmycin A (1): Induces apoptosis and inhibits cell division
Comparator Or Baseline	Analogues 2 and 3c: Also induce apoptosis and inhibit cell division
Quantified Difference	Qualitatively similar functional outcome (apoptosis induction) is observed for both the parent compound and its most active analogues.
Conditions	Cell cycle analysis and apoptosis assays (specific methodology not detailed in abstract)

Why This Matters

For researchers focused on targeted cancer therapies, selecting Mechercharmycin A provides a compound with a validated pro-apoptotic mechanism, differentiating it from other cytotoxic agents that may operate via non-apoptotic pathways and allowing for more focused mechanistic studies.

• [1] Hernández, D., Altuna, M., Cuevas, C., Aligué, R., Albericio, F., & Alvarez, M. (2008). Synthesis and antitumor activity of mechercharmycin A analogues. Journal of Medicinal Chemistry, 51(18), 5722–5730. View Source

Scalable Production Potential: Heterologous Biosynthesis Yields Mechercharmycin A Analogues with Comparable Activity

The biosynthetic gene cluster for Mechercharmycin A has been identified and functionally expressed in a heterologous host (Bacillus subtilis). This engineered system was used to generate two new MCM-A analogues (17 and 18) that demonstrated antitumor activity comparable to the parent compound [1]. This achievement highlights the feasibility of a scalable, fermentation-based production process, mitigating reliance on low-yield natural extraction.

Evidence Dimension	Production Scalability and Analogue Generation
Target Compound Data	Mechercharmycin A: Natural product from marine actinomycete; low isolation yields.
Comparator Or Baseline	Heterologously produced analogues (17 and 18): Comparable antitumor activity to MCM-A.
Quantified Difference	Qualitatively comparable activity; quantitation of activity difference not provided in abstract. The key differentiator is the shift from a non-scalable natural source to a potentially scalable heterologous host.
Conditions	Heterologous expression in Bacillus subtilis; antitumor activity assays.

Why This Matters

For procurement, this evidence suggests a pathway toward a more reliable and sustainable supply chain for Mechercharmycin A and related compounds in the future. Current sourcing is primarily from natural isolation, but the existence of a functional heterologous system de-risks long-term research and development efforts that may require larger quantities of the compound.

• [1] Tang, G., et al. (2021). Heterologous characterization of mechercharmycin A biosynthesis reveals alternative insights into post-translational modifications for RiPPs. Cell Chemical Biology. View Source

Mechercharmycin A: Validated Research and Discovery Applications Stemming from Quantitative Evidence

Structure-Activity Relationship (SAR) Studies of Polyazole Cyclopeptides

Mechercharmycin A serves as a potent parent scaffold for SAR investigations. Its established sensitivity to macrocycle disruption (Section 3, Item 1) and the availability of a panel of synthetic analogues with quantified potency differences (Section 3, Item 2) provide a robust framework for medicinal chemistry efforts aimed at optimizing solubility, selectivity, or in vivo properties [1].

Mechanistic Studies of Apoptosis in Cancer Cells

The validated pro-apoptotic activity of Mechercharmycin A (Section 3, Item 3) makes it a valuable tool compound for dissecting cell death pathways. Its ability to induce programmed cell death, in parallel with its potent cytotoxicity (Section 3, Item 2), allows researchers to correlate drug concentration with both cell viability and the activation of apoptotic markers in a range of cancer models [2].

Reference Standard for Natural Product Isolation and Characterization

Given that the linear congener Mechercharmycin B is inactive (Section 3, Item 1), authentic Mechercharmycin A is an essential reference standard for the dereplication and quality control of marine actinomycete extracts. Its unique UV/Vis absorption profile, mass, and potent cytotoxicity provide a definitive fingerprint for identifying this compound class in new microbial isolates.

Biosynthetic Engineering and RiPPs Research

The elucidation of the Mechercharmycin A biosynthetic gene cluster and its successful heterologous expression (Section 3, Item 4) positions this molecule as a key model for studying ribosomally synthesized and post-translationally modified peptides (RiPPs). Researchers can leverage this system to engineer novel analogues through precursor peptide mutagenesis and pathway refactoring, a powerful approach for generating diversity in polyazole cyclopeptides [3].

Application

Selection Property

Validation Focus

A549 lung adenocarcinoma cell-model studies

Comparative cytotoxicity profile review

A549 IC50 endpoint (reported differences from Urukthapelstatin A)

Apoptosis pathway interrogation

Macrocyclic scaffold requirement

Binary active/inactive phenotype vs linear Mechercharmycin B

Solid tumor cytotoxicity screening panel

Multi-cell line cytotoxicity context

Reported IC50 values in HCT-116, PSN1, T98G, A549 cell lines

RiPP biosynthetic pathway engineering

Characterized gene cluster (GenBank MT776321-MT776333)

Heterologous expression tractability review

• [1] Hernández, D., Altuna, M., Cuevas, C., Aligué, R., Albericio, F., & Alvarez, M. (2008). Synthesis and antitumor activity of mechercharmycin A analogues. Journal of Medicinal Chemistry, 51(18), 5722–5730. View Source
• [2] Kanoh, K., Matsuo, Y., Adachi, K., Imagawa, H., Nishizawa, M., Matsuda, S., Shizuri, Y., & Utsumi, R. (2005). Mechercharmycins A and B, cytotoxic substances from marine-derived Thermoactinomyces sp. YM3-251. The Journal of Antibiotics, 58(4), 289–292. View Source
• [3] Tang, G., et al. (2021). Heterologous characterization of mechercharmycin A biosynthesis reveals alternative insights into post-translational modifications for RiPPs. Cell Chemical Biology. View Source